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Compound of Interest

Compound Name: Hpk1-IN-41

Cat. No.: B12375032 Get Quote

For researchers and scientists engaged in drug development, the responsible handling and

disposal of chemical compounds are paramount for ensuring both personal safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of Hpk1-IN-41, a potent inhibitor of Hematopoietic

Progenitor Kinase 1 (HPK1). While a specific Safety Data Sheet (SDS) for Hpk1-IN-41 is not

publicly available, this guidance is based on the principles for structurally related compounds

and general best practices for laboratory chemical disposal. It is crucial to always consult with

your institution's Environmental Health and Safety (EHS) department for site-specific protocols

and to ensure full compliance with local, state, and federal regulations.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Hpk1-IN-41 is the

foundational step in its safe handling and disposal. The following table summarizes key data for

this compound.

Property Value

CAS Number 2828455-23-6[1]

Molecular Formula C₂₈H₃₃N₅O₂[1]

Molecular Weight 471.59 g/mol [1]

Storage Store at -20°C[2]
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Hazard Identification and Personal Protective Equipment
(PPE)
Based on the hazard classifications of similar HPK1 inhibitors, Hpk1-IN-41 should be handled

with caution. Potential hazards include acute oral toxicity and significant toxicity to aquatic life

with long-lasting effects.[2] Therefore, the use of appropriate Personal Protective Equipment

(PPE) is mandatory when handling Hpk1-IN-41.

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Handling should occur in a well-ventilated area, such as a chemical

fume hood, to prevent inhalation.

Experimental Protocol: Step-by-Step Disposal
Procedures
The guiding principle for the disposal of Hpk1-IN-41 is to treat it and any contaminated

materials as hazardous waste to prevent its release into the environment. Under no

circumstances should Hpk1-IN-41 or its contaminated materials be disposed of down the drain

or in regular trash.

Waste Segregation:

Solid Waste: Collect all solid waste that has come into contact with Hpk1-IN-41, including

contaminated gloves, weigh paper, pipette tips, and empty vials, in a designated, leak-

proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all unused solutions or liquid waste containing Hpk1-IN-41 in a

separate, compatible, and clearly labeled hazardous waste container. Do not mix with

other waste streams unless explicitly permitted by your institution's EHS department.

Container Labeling:
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All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Hpk1-IN-41," and the associated potential hazards (e.g., "Toxic,"

"Hazardous to the Aquatic Environment").

Storage of Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Keep containers tightly sealed when not in use.

It is good practice to use secondary containment to prevent the spread of material in case

of a leak.

Decontamination:

Work Surfaces: After handling Hpk1-IN-41, decontaminate the work area (e.g., fume hood,

benchtop) by wiping it down with an appropriate cleaning agent as recommended by your

institution's safety protocols. All cleaning materials, such as paper towels, should be

disposed of as hazardous waste.

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable

solvent that can dissolve Hpk1-IN-41. The rinsate must be collected as hazardous liquid

waste. Following the initial rinse, wash the glassware thoroughly with soap and water.

Waste Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to schedule a pickup for the hazardous waste.

Ensure all required documentation for waste disposal is completed and maintain records

as per your laboratory's standard operating procedures.

Spill and Exposure Procedures
In the event of a spill or exposure to Hpk1-IN-41, the following immediate actions should be

taken:
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Spill:

Evacuate the immediate area.

Wear appropriate PPE before attempting to clean the spill.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in a sealed container for disposal as hazardous waste.

For large spills, contact your EHS department immediately.

Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, while occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory

support.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.
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Caption: Disposal workflow for Hpk1-IN-41.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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